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Compound of Interest

Compound Name: cis-Chrysanthemol

Cat. No.: B1144472

An In-depth Technical Guide to the Chemical and Physical Properties of cis-Chrysanthemol

Introduction

cis-Chrysanthemol is a naturally occurring monoterpenoid and a key precursor in the
biosynthesis of pyrethrins, a class of potent natural insecticides derived from the flowers of
Chrysanthemum cinerariaefolium.[1] Its stereochemistry, specifically the "cis" configuration of
the substituents on the cyclopropane ring, plays a crucial role in the biological activity of its
derivatives.[1] This technical guide provides a comprehensive overview of the chemical and
physical properties of cis-Chrysanthemol, along with detailed experimental protocols for its
synthesis, isolation, and analysis, tailored for researchers, scientists, and professionals in drug
development.

Chemical Properties

cis-Chrysanthemol is a versatile molecule that can undergo various chemical transformations,
including oxidation to form cis-chrysanthemic acid, a direct precursor to pyrethrin insecticides.

[1]
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Property Value Source

[2,2-dimethyl-3-(2-methylprop-
IUPAC Name [2][3]
1-enyl)cyclopropyl]methanol

(2)-chrysanthenol, cis-
Synonyms [2][4]
Chrysanthemyl alcohol

Molecular Formula C10H180 [2][41[5]
Molecular Weight 154.25 g/mol [1112]131[5]
CAS Number 18383-59-0 [L1[21[4115]

HIPIENNKVJCMAP-
InChliKey [4]
BDAKNGLRSA-N

Physical Properties

The physical characteristics of cis-Chrysanthemol are essential for its handling, purification,
and formulation.

Property Value Source
Boiling Point 66-69 °C at 0.07 mm Hg [2]
Density 0.888 g/mL at 25 °C [2]
Refractive Index n20/D 1.475 [2]

o 387.9 mg/L at 25 °C
Solubility in Water . [6][7]
(estimated)

Solubility in other solvents Soluble in alcohol [7]

Spectral Data

Spectroscopic analysis is critical for the identification and structural elucidation of cis-
Chrysanthemol.
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Data Type Availability Source

Electron lonization (EI) mass
Mass Spectrometry (MS) spectra are available and used  [4][8]

for identification.

GC data is available and is a
Gas Chromatography (GC) primary method for separation [419]

and analysis.

Nuclear Magnetic Resonance NMR data is used for structural

10
(NMR) confirmation. 0]

IR spectroscopy can be used
Infrared Spectroscopy (IR) ) ) i [11][12]
to identify functional groups.

Experimental Protocols
Synthesis

Stereoselective Total Synthesis: The precise three-dimensional arrangement of atoms in cis-
chrysanthemol is crucial for its biological activity.[1] Significant research has focused on
stereoselective and enantioselective total synthesis routes. These strategies often involve two
main approaches:

o Asymmetric Catalysis: This method constructs the chiral cyclopropane ring using a chiral
catalyst to control the stereochemical outcome of the cyclopropanation reaction, often
achieving high yields and excellent enantiocontrol.[1]

» Chiral Pool Synthesis: This approach utilizes naturally occurring chiral molecules as starting
materials to build the target molecule with the desired stereochemistry.[1]

Oxidation to cis-Chrysanthemic Acid: A key chemical transformation of cis-Chrysanthemol is
its oxidation to cis-chrysanthemic acid.[1]

» Chemical Oxidation: Various oxidizing agents can be employed for this conversion, including
activated manganese dioxide, silver carbonate, and protocols like the Swern oxidation.[13]
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» Biocatalysis: Microbiologically catalyzed oxidation offers a highly selective method. For
instance, certain species of the fungus Aspergillus, such as Aspergillus ochraceus, can
perform enantio- and diastereoselective oxidation of racemic cis/trans-chrysanthemols to
their corresponding acids.[1]

Isolation and Purification from Natural Sources

Extraction:

o Steam Distillation or Supercritical CO2 Extraction: These methods are employed to minimize
thermal degradation of the compound during extraction from plant materials like
Chrysanthemum coronarium L.[1]

» Microwave-Assisted Hydrodistillation (MAHD): This is a "green" technology that reduces
extraction time and energy consumption.[1]

Purification:

 Silica Gel Chromatography: Following extraction, the crude extract, which is a complex
mixture, is subjected to silica gel chromatography. A gradient elution system, such as
hexane:ethyl acetate, is used to separate cis-Chrysanthemol from other terpenoid analogs.

[1]

» Preparative Chromatography: This technique is used to isolate larger quantities of pure cis-
Chrysanthemol, which is essential for biological testing or for use as a reference standard.

[1]

Analytical Methods

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a powerful technique for the
separation, identification, and quantification of cis-Chrysanthemol.[1]

« Injection: The sample extract is injected into the gas chromatograph.

o Separation: Compounds are separated based on their boiling points and affinity for the
stationary phase within a capillary column (e.g., Innowax or DB-1 Supelcowax).[8] A typical
temperature program might be from 70°C to 150°C at a rate of 10°C per minute.[8]
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« lonization and Detection: As each compound elutes from the column, it enters the mass
spectrometer, where it is ionized. The resulting ions are separated based on their mass-to-

charge ratio, generating a uniqgue mass spectrum.

« |dentification: The mass spectrum of the eluted compound is compared with published
spectra or a spectral library to confirm the identity of cis-Chrysanthemol.[1][8]

Mandatory Visualizations
Biosynthesis of cis-Chrysanthemol

The biosynthesis of cis-Chrysanthemol follows an unconventional pathway for monoterpenes,
starting with the condensation of two molecules of dimethylallyl diphosphate (DMAPP).[1]

Starting Precursors
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*
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Click to download full resolution via product page

Caption: Biosynthetic pathway of cis-Chrysanthemol from DMAPP.

Experimental Workflow for Analysis

A typical workflow for the analysis of cis-Chrysanthemol from a plant source involves

extraction, purification, and spectroscopic identification.
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Caption: Workflow for isolation and analysis of cis-Chrysanthemol.

Biological Activity and Significance

cis-Chrysanthemol is not only a precursor to the potent pyrethrin insecticides but also exhibits
biological activity itself.[1] Overexpression of the chrysanthemol synthase gene in
Chrysanthemum morifolium resulted in the emission of volatile chrysanthemol, which acted as
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a repellent against cotton aphids (Aphis gossypii).[14] This suggests a dual defense
mechanism where the volatile alcohol repels pests, and its downstream products, the
pyrethrins, have insecticidal properties.[1][14] This intrinsic bioactivity makes cis-
Chrysanthemol and its biosynthetic pathway a significant area of research for developing new
pest control strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1144472#chemical-and-physical-properties-of-cis-
chrysanthemol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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